Cas no 2172026-40-1 (2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)

2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide is a synthetic organic compound with unique structural features. This compound exhibits high chemical stability and reactivity, making it suitable for various applications in organic synthesis. Its triazole ring structure provides enhanced thermal and oxidative stability, while the presence of difluoroethyl and methoxyethyl groups allows for versatile functionalization. The compound's distinct properties make it a valuable tool in medicinal chemistry and materials science research.
2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide structure
2172026-40-1 structure
Product Name:2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
CAS No:2172026-40-1
MF:C9H14F2N4O2
MW:248.229868412018
CID:6436443
PubChem ID:165587542
Update Time:2025-07-27

2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
    • 2172026-40-1
    • EN300-1597820
    • 2-[1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide
    • Inchi: 1S/C9H14F2N4O2/c1-5(17-2)9-6(3-8(12)16)13-14-15(9)4-7(10)11/h5,7H,3-4H2,1-2H3,(H2,12,16)
    • InChI Key: AVRIOAKYXCVILO-UHFFFAOYSA-N
    • SMILES: FC(CN1C(=C(CC(N)=O)N=N1)C(C)OC)F

Computed Properties

  • Exact Mass: 248.10848203g/mol
  • Monoisotopic Mass: 248.10848203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 83Ų

2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Pricemore >>

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Additional information on 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172026-40-1)

2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172026-40-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The presence of difluoroethyl and methoxyethyl substituents in the structure further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The synthesis of 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide typically involves a multi-step process that leverages modern synthetic methodologies. One common approach is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a well-established method for the formation of 1,2,3-triazoles. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale production. The difluoroethyl and methoxyethyl groups can be introduced through selective alkylation or substitution reactions, ensuring the desired regioselectivity and stereochemistry.

Recent studies have highlighted the potential of 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes or host cell pathways. This makes it a valuable lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide has shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The unique combination of difluoroethyl and methoxyethyl substituents appears to enhance its cytotoxicity while minimizing toxicity to normal cells. These findings suggest that 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide could be a potential candidate for cancer therapy.

The pharmacokinetic properties of 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. Furthermore, it has been shown to cross the blood-brain barrier effectively, making it suitable for treating central nervous system (CNS) disorders.

To further explore the therapeutic potential of 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide, several preclinical studies are currently underway. These studies aim to evaluate its efficacy in various disease models and to identify any potential side effects or toxicities. Preliminary results from these studies are encouraging and suggest that this compound could be a valuable addition to the arsenal of drugs used to treat viral infections and cancer.

In conclusion, 2-1-(2,2-difluoroethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172026-40-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.

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